10.1039/B408672D | Liquid crystalline amides: linear arrangement of rod-like molecules by lateral intermolecular hydrogen bonding and molecular shape effect†

Liquid crystalline amides: linear arrangement of rod-like molecules by lateral intermolecular hydrogen bonding and molecular shape effect†

Journal of Materials Chemistry Pub Date: 2004-09-27 DOI: 10.1039/B408672D

Abstract

Bent- and straight-rod shaped liquid crystalline amides 1–3 were designed and synthesized, and their thermodynamic behaviors were investigated by polarized optical microscopy and differential scanning calorimetry, and their layer distances were measured by X-ray diffraction. Weak or strong hydrogen bonds were observed in variable-temperature FT-IR spectra for bent-rod shaped compounds 1 possessing a long alkoxy chain (OR²), straight-rod shaped compounds 2, and straight-rod shaped 3 in their smectic C, smectic C_x, and smectic A phases, respectively. Thus, these liquid crystalline amides could generate linear molecular aggregates in their smectic layers by the lateral intermolecular hydrogen bonds.

Share View Original Text

Recommended Literature

[1] Configurable direction sensitivity of skin-mounted microfluidic strain sensor with auxetic metamaterial† Linna Mao,Yizhen Ke,Zhuocheng Yan,Sirong Huang,Dengji Guo,Neng Gao,Wen Huang,Guang Yao,Min GaoLab Chip, 2022,22, 1630-1639 10.1039/D2LC00141A
[2] Fluorescent transmembrane anion transporters: shedding light on anionophoric activity in cells†‡ Vanessa Soto-Cerrato,Ethan N. W. Howe,Harriet J. Clarke,Ishna Mistry,Ali Tavassoli,Ricardo Pérez-Tomás,Philip A. GaleChem. Sci., 2016,7, 5069-5077 10.1039/C6SC01643J
[3] Front cover New J. Chem., 2005,29, 857-858 10.1039/B508363J
[4] Reactions in the system hydrogen, chlorine, nitric oxide, and nitrosyl chloride. Part 2.—The thermal decomposition of nitrosyl chloride Trans. Faraday Soc., 1953,49, 265-270 10.1039/TF9534900265
[5] Copper-doped mesoporous hydroxyapatite microspheres synthesized by a microwave-hydrothermal method using creatine phosphate as an organic phosphorus source: application in drug delivery and enhanced bone regeneration Weilin Yu,Zhenyu Ding,Huakun Zhao,Zhongmin Shi,Daoyun ChenJ. Mater. Chem. B, 2017,5, 1039-1052 10.1039/C6TB02747D
[6] Preparation and characterisation of histidine– and iron–histidine–α-zirconium phosphate intercalation compounds. Catalytic behaviour of the iron derivatives in oxidation reactions with H2O2 Roberto Dragone,Paola Galli,M. Antonietta Massucci,Marcella TrombettaJ. Mater. Chem., 2003,13, 834-840 10.1039/B207687J
[7] On the combinatory factor in regular assemblies Trans. Faraday Soc., 1952,48, 485-492 10.1039/TF9524800485
[8] Ruthenium-catalyzed aerobic oxidative cyclization of aromatic and heteroaromatic nitriles with alkynes: a new route to isoquinolones† Mallu Chenna Reddy,Rajendran Manikandan,Masilamani JeganmohanChem. Commun., 2013,49, 6060-6062 10.1039/C3CC42683A
[9] Inorganic–organic hybrid compounds based on novel lanthanide-antimony oxohalide nanoclusters† Bing Hu,Mei-Ling Feng,Xiao-Ying HuangDalton Trans., 2012,41, 9879-9881 10.1039/C2DT30563A
[10] Recent developments in electrochemical sensors for detecting hydrazine with different modified electrodes Somayeh Tajik,Hadi Beitollahi,Sayed Zia Mohammadi,Mostafa Azimzadeh,Kaiqiang Zhang,Quyet Van Le,Ho Won Jang,Mohammadreza ShokouhimehrRSC Adv., 2020,10, 30481-30498 10.1039/D0RA03288C

Journal Name：Journal of Materials Chemistry

Research Products

Testosterone Cypionate

CAS no.: 58-20-8
Dicyclohexyl disulfide

CAS no.: 2550-40-5
1,6-Heptadien-4-ol

CAS no.: 2883-45-6
N-Cyclohexylbenzodthiazole-2-sulfonamide

CAS no.: 95-33-0
1-(3-fluorophenyl)ethan-1-one

CAS no.: 455-36-7
Naloxone

CAS no.: 465-65-6
N-Acetyl-DL-Valine

CAS no.: 3067-19-4
Cobalt(II) Carbonate

CAS no.: 513-79-1
bis(propan-2-yl) phosphorochloridate

CAS no.: 2574-25-6
1-Bromo-4-phenoxybenzene

CAS no.: 101-55-3